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Compound of Interest

Compound Name: o-Tolyl-acetyl chloride

Cat. No.: B159740

This technical guide provides a comprehensive overview of 2-(2-methylphenyl)acetyl chloride,
also known as o-tolyl-acetyl chloride. It is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis. This document covers its
nomenclature, physicochemical properties, and a general experimental protocol for its
synthesis.

Nomenclature
The compound "o-tolyl-acetyl chloride" is systematically named under IUPAC nomenclature.
e IUPAC Name: 2-(2-methylphenyl)acetyl chloride[1]

e Synonyms: A variety of synonyms are used in literature and commercial listings for this
compound. These include:

o

o-tolyl-acetyl chloride[1]

[¢]

(2-Methylphenyl)acetyl chloride[2][3]

[¢]

Benzeneacetyl chloride, 2-methyl-[1][3]

o

o-Tolylacetylchloride[3]

o

2-Methylbenzeneacetyl chloride[3]
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o o-methylphenylacetyl chloride[1]

o 2-methylphenylacetyl chloride[1]

Physicochemical Properties

The following table summarizes the key quantitative data for 2-(2-methylphenyl)acetyl chloride.

Property Value Source
Molecular Formula CoHoCIO [1][2]
Molecular Weight 168.62 g/mol [1][2]
Density 1.1+0.1 g/cm3 [2]
Boiling Point 242.6 £ 19.0 °C at 760 mmHg [2]
Form Liquid [3]
Color Pale pink [3]

Experimental Protocols

Synthesis of 2-(2-methylphenyl)acetyl chloride from 2-(p-Tolyl)propionic acid

A general and widely used method for the preparation of acyl chlorides is the reaction of the
corresponding carboxylic acid with a chlorinating agent such as thionyl chloride (SOCI2) or
oxalyl chloride ((COCI)2). The following protocol is a representative procedure.

Materials:

2-(p-Tolyl)propionic acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., dichloromethane, toluene)

Nitrogen or argon gas supply
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o Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, etc.)
e Magnetic stirrer and heating mantle
Procedure:

o Reaction Setup: All glassware should be thoroughly dried to prevent hydrolysis of the
reagents and product. The reaction is typically carried out under an inert atmosphere
(nitrogen or argon).

o Charging the Flask: The carboxylic acid, 2-(p-tolyl)propionic acid, is placed in a round-bottom

flask equipped with a magnetic stir bar.

» Addition of Chlorinating Agent: Thionyl chloride (typically 1.5 to 2.0 equivalents) is added to
the carboxylic acid. This addition is often done cautiously, and sometimes at a reduced
temperature (e.g., 0 °C) if the reaction is vigorous.

e Reaction Conditions: The reaction mixture is then typically heated to reflux. The progress of
the reaction can be monitored by observing the cessation of gas evolution (HCI and SOz).

o Work-up: After the reaction is complete, the excess thionyl chloride is removed by distillation,
often under reduced pressure. The crude acid chloride can then be purified by distillation
under reduced pressure.

Logical Relationship Diagram

The following diagram illustrates the synthesis pathway of 2-(2-methylphenyl)acetyl chloride
from its corresponding carboxylic acid.
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o-Tolylacetic Acid Thionyl Chloride (SOCIz2)
Reaction
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o-Tolyl-acetyl chloride Sulfur Dioxide (SO2) Hydrogen Chloride (HCI)
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Synthesis of o-Tolyl-acetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-(2-
methylphenyl)acetyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159740#0-tolyl-acetyl-chloride-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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